![molecular formula C17H14N2O2 B304642 (2-hydroxy-5-methylphenyl)(1-phenyl-1H-pyrazol-4-yl)methanone CAS No. 68430-93-3](/img/structure/B304642.png)
(2-hydroxy-5-methylphenyl)(1-phenyl-1H-pyrazol-4-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(2-hydroxy-5-methylphenyl)(1-phenyl-1H-pyrazol-4-yl)methanone, also known as HMP, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. HMP has been reported to possess anti-inflammatory, anti-cancer, and anti-diabetic activities.
Mechanism of Action
The exact mechanism of action of (2-hydroxy-5-methylphenyl)(1-phenyl-1H-pyrazol-4-yl)methanone is not fully understood. However, it has been suggested that (2-hydroxy-5-methylphenyl)(1-phenyl-1H-pyrazol-4-yl)methanone may exert its therapeutic effects through the inhibition of various enzymes and signaling pathways. For example, (2-hydroxy-5-methylphenyl)(1-phenyl-1H-pyrazol-4-yl)methanone has been reported to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. Additionally, (2-hydroxy-5-methylphenyl)(1-phenyl-1H-pyrazol-4-yl)methanone has been shown to inhibit the activation of nuclear factor kappa B (NF-κB), a transcription factor that plays a key role in inflammation and cancer.
Biochemical and Physiological Effects:
(2-hydroxy-5-methylphenyl)(1-phenyl-1H-pyrazol-4-yl)methanone has been reported to possess various biochemical and physiological effects. For example, (2-hydroxy-5-methylphenyl)(1-phenyl-1H-pyrazol-4-yl)methanone has been shown to reduce the levels of inflammatory mediators such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Furthermore, (2-hydroxy-5-methylphenyl)(1-phenyl-1H-pyrazol-4-yl)methanone has been reported to induce apoptosis (programmed cell death) in cancer cells. Additionally, (2-hydroxy-5-methylphenyl)(1-phenyl-1H-pyrazol-4-yl)methanone has been shown to improve glucose tolerance and insulin sensitivity in diabetic mice.
Advantages and Limitations for Lab Experiments
One advantage of using (2-hydroxy-5-methylphenyl)(1-phenyl-1H-pyrazol-4-yl)methanone in lab experiments is its relatively low toxicity. (2-hydroxy-5-methylphenyl)(1-phenyl-1H-pyrazol-4-yl)methanone has been reported to have a low acute toxicity and is generally well-tolerated in animal models. Additionally, (2-hydroxy-5-methylphenyl)(1-phenyl-1H-pyrazol-4-yl)methanone is relatively easy to synthesize and purify, which makes it a cost-effective option for researchers. However, one limitation of using (2-hydroxy-5-methylphenyl)(1-phenyl-1H-pyrazol-4-yl)methanone in lab experiments is the lack of information on its long-term toxicity and potential side effects.
Future Directions
There are several future directions for research on (2-hydroxy-5-methylphenyl)(1-phenyl-1H-pyrazol-4-yl)methanone. One possible direction is to investigate the potential of (2-hydroxy-5-methylphenyl)(1-phenyl-1H-pyrazol-4-yl)methanone as a therapeutic agent for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Another direction is to explore the anti-cancer properties of (2-hydroxy-5-methylphenyl)(1-phenyl-1H-pyrazol-4-yl)methanone in different types of cancer. Furthermore, future studies could focus on elucidating the exact mechanism of action of (2-hydroxy-5-methylphenyl)(1-phenyl-1H-pyrazol-4-yl)methanone and identifying potential drug targets.
Synthesis Methods
The synthesis of (2-hydroxy-5-methylphenyl)(1-phenyl-1H-pyrazol-4-yl)methanone can be achieved through a multi-step process involving the reaction of 2-hydroxy-5-methylbenzaldehyde with phenylhydrazine, followed by the reaction of the resulting product with ethyl acetoacetate. The final product, (2-hydroxy-5-methylphenyl)(1-phenyl-1H-pyrazol-4-yl)methanone, is obtained after purification through recrystallization.
Scientific Research Applications
(2-hydroxy-5-methylphenyl)(1-phenyl-1H-pyrazol-4-yl)methanone has been the subject of numerous scientific studies due to its potential therapeutic properties. One study investigated the anti-inflammatory effects of (2-hydroxy-5-methylphenyl)(1-phenyl-1H-pyrazol-4-yl)methanone in a rat model of acute lung injury. The results showed that (2-hydroxy-5-methylphenyl)(1-phenyl-1H-pyrazol-4-yl)methanone significantly reduced lung inflammation and oxidative stress. Another study reported that (2-hydroxy-5-methylphenyl)(1-phenyl-1H-pyrazol-4-yl)methanone inhibited the growth of human breast cancer cells in vitro and in vivo. Furthermore, (2-hydroxy-5-methylphenyl)(1-phenyl-1H-pyrazol-4-yl)methanone has been shown to possess anti-diabetic activity by improving glucose tolerance and insulin sensitivity in diabetic mice.
properties
CAS RN |
68430-93-3 |
---|---|
Product Name |
(2-hydroxy-5-methylphenyl)(1-phenyl-1H-pyrazol-4-yl)methanone |
Molecular Formula |
C17H14N2O2 |
Molecular Weight |
278.3 g/mol |
IUPAC Name |
(2-hydroxy-5-methylphenyl)-(1-phenylpyrazol-4-yl)methanone |
InChI |
InChI=1S/C17H14N2O2/c1-12-7-8-16(20)15(9-12)17(21)13-10-18-19(11-13)14-5-3-2-4-6-14/h2-11,20H,1H3 |
InChI Key |
VYXJMOPDZFQVSZ-UHFFFAOYSA-N |
SMILES |
CC1=CC(=C(C=C1)O)C(=O)C2=CN(N=C2)C3=CC=CC=C3 |
Canonical SMILES |
CC1=CC(=C(C=C1)O)C(=O)C2=CN(N=C2)C3=CC=CC=C3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.